Cas no 1351609-37-4 (ethyl 4-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-4-oxobutanoate hydrochloride)

• Product Name: ethyl 4-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-4-oxobutanoate hydrochloride
• CAS No: 1351609-37-4
• MF: C₁₆H₂₆ClN₃O₄
• MW: 359.848343372345
• CID: 6349987
• PubChem ID: 71782731
• Update Time: 2025-10-30

ethyl 4-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-4-oxobutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-4-oxobutanoate hydrochloride
• VU0526078-1
• F5860-0276
• ethyl 4-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]-4-oxobutanoate;hydrochloride
• AKOS026686126
• ethyl 4-(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-4-oxobutanoate hydrochloride
• 1351609-37-4
• ETHYL 4-{4-[(3,5-DIMETHYL-1,2-OXAZOL-4-YL)METHYL]PIPERAZIN-1-YL}-4-OXOBUTANOATE HYDROCHLORIDE

• Inchi： 1S/C16H25N3O4.ClH/c1-4-22-16(21)6-5-15(20)19-9-7-18(8-10-19)11-14-12(2)17-23-13(14)3;/h4-11H2,1-3H3;1H
• InChI Key： QWJSZSUHGVTNKB-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=C(C(C)=N1)CN1CCN(C(CCC(=O)OCC)=O)CC1

Computed Properties

• Exact Mass: 359.1611840g/mol
• Monoisotopic Mass: 359.1611840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 4-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-4-oxobutanoate hydrochloride

Comprehensive Overview of Ethyl 4-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-4-oxobutanoate Hydrochloride (CAS No. 1351609-37-4)

In the rapidly evolving field of pharmaceutical and chemical research, ethyl 4-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-4-oxobutanoate hydrochloride (CAS No. 1351609-37-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperazine and oxazole moieties, is a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways. Its molecular formula and hydrochloride salt form enhance its solubility, making it a viable candidate for drug development and preclinical studies.

The synthesis of ethyl 4-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-4-oxobutanoate hydrochloride involves multi-step organic reactions, including amide coupling and esterification, which are critical for achieving high purity and yield. Researchers often highlight its bioavailability and pharmacokinetic properties, as these factors are pivotal in determining its efficacy in biological systems. Recent studies have also explored its potential role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and targeted therapy.

One of the most searched topics related to this compound is its mechanism of action. Users frequently inquire about how ethyl 4-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-4-oxobutanoate hydrochloride interacts with cellular targets, particularly in the context of neurodegenerative diseases and metabolic disorders. The compound's piperazine derivative structure is known to influence neurotransmitter systems, sparking interest in its potential applications for central nervous system (CNS) disorders. This aligns with the growing demand for innovative treatments in mental health and neurology.

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In conclusion, ethyl 4-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-4-oxobutanoate hydrochloride (CAS No. 1351609-37-4) represents a promising area of research with diverse applications. Its structural complexity and biological relevance make it a valuable subject for further investigation, particularly in the context of therapeutic development and molecular biology. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.